Cas no 54300-32-2 (Bis(4-fluorophenyl)phenylphosphine oxide)

Bis(4-fluorophenyl)phenylphosphine oxide Properties

Names and Identifiers

• Phosphineoxide, bis(4-fluorophenyl)phenyl-
• 1-fluoro-4-[(4-fluorophenyl)-phenylphosphoryl]benzene
• BIS(4-FLUOROPHENYL)PHENYLPHOSPHINE OXIDE
• 4,4'-difluorotriphenylphosphine oxide
• EINECS 259-079-7
• Bis(4-fluorophenyl)(phenyl)phosphine oxide
• Phosphine oxide, bis(4-fluorophenyl)phenyl-
• Bis(4-fluorophenyl)phenylphosphine oxide, 97%
• UNII-KN9AT284A7
• CS-0203275
• FT-0740584
• AAYLOGMTTMROGA-UHFFFAOYSA-N
• NS00056984
• DTXSID60202669
• SCHEMBL1244527
• bis(p-fluorophenyl)phenylphosphine oxide
• bis(4-fluorophenyl)phenyl phosphine oxide
• KN9AT284A7
• AKOS015916142
• 54300-32-2
• DB-009607
• 1-FLUORO-4-[4-FLUOROPHENYL(PHENYL)PHOSPHOROSO]BENZENE
• DTXCID40125160
• Bis(4-fluorophenyl)phenylphosphine oxide
• G78126
• +Expand

• MDL： MFCD00239478
• InChIKey： AAYLOGMTTMROGA-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H13F2OP/c19-14-6-10-17(11-7-14)22(21,16-4-2-1-3-5-16)18-12-8-15(20)9-13-18/h1-13H
• SMILES： C1=CC=C(C=C1)P(=O)(C2=CC=C(C=C2)F)C3=CC=C(C=C3)F

Computed Properties

• Exact Mass: 314.06700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 314.06720836g/mol
• Heavy Atom Count: 22
• Complexity: 366
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 3.60420
• PSA: 26.88000
• Melting Point: 125-131 °C (lit.)
• Color/Form: Not available
• Solubility: Not available

Bis(4-fluorophenyl)phenylphosphine oxide Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning

Bis(4-fluorophenyl)phenylphosphine oxide Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%